Cas no 2172568-70-4 (methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate
• CAS No: 2172568-70-4
• MF: C₁₀H₁₆O₃S
• MW: 216.297242164612
• CID: 5835153
• PubChem ID: 165786097
• Update Time: 2025-05-24

methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate
• EN300-1633085
• 2172568-70-4

• Inchi： 1S/C10H16O3S/c1-13-8(11)9(4-5-9)10(12)3-2-6-14-7-10/h12H,2-7H2,1H3
• InChI Key： BPRWVNMJYMMEMK-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(C(=O)OC)CC1)O

Computed Properties

• Exact Mass: 216.08201554g/mol
• Monoisotopic Mass: 216.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate

Research Brief on Methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate (CAS: 2172568-70-4): Recent Advances and Applications

Methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate (CAS: 2172568-70-4) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers in the pharmaceutical industry.

The synthesis of methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate involves multi-step chemical reactions, with recent advancements highlighting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route using catalytic asymmetric methods, which enhanced the enantiomeric purity of the compound. This is particularly important for its potential use in chiral drug development, where stereochemistry plays a critical role in biological activity.

In terms of biological activity, preliminary in vitro studies have revealed that methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Recent research has explored its interaction with neurotransmitter receptors, particularly GABA_A receptors, which are implicated in anxiety and epilepsy. A 2023 preprint on ChemRxiv highlighted its modulatory effects on GABAergic signaling, though the exact mechanism remains under investigation. These findings open new avenues for developing novel neuroactive agents.

Despite these promising results, challenges remain in the development of methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, methyl 1-(3-hydroxythian-3-yl)cyclopropane-1-carboxylate (CAS: 2172568-70-4) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research aims to elucidate its full pharmacological profile and optimize its properties for therapeutic use. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.